4-benzyl-N-[(9-ethyl-9H-carbazol-3-yl)methylene]-1-piperazinamine

• IUPAC Name: (E)-N-(4-benzylpiperazin-1-yl)-1-(9-ethylcarbazol-3-yl)methanimine
• InChI: InChI=1S/C26H28N4/c1-2-30-25-11-7-6-10-23(25)24-18-22(12-13-26(24)30)19-27-29-16-14-28(15-17-29)20-21-8-4-3-5-9-21/h3-13,18-19H,2,14-17,20H2,1H3/b27-19+
• InChI Key: MIIJLCOLERMIJI-ZXVVBBHZSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C=NN3CCN(CC3)CC4=CC=CC=C4)C5=CC=CC=C51
• Isomeric SMILES: CCN1C2=C(C=C(C=C2)/C=N/N3CCN(CC3)CC4=CC=CC=C4)C5=CC=CC=C51
• Molecular Formula: C26H28N4
• Molecular Weight: 396.5 g/mol

Description

4-benzyl-N-[(9-ethyl-9H-carbazol-3-yl)methylene]-1-piperazinamine is a novel compound that has attracted significant attention in the scientific community due to its potential therapeutic applications. This compound is a piperazine derivative that has shown promising results in various preclinical studies.

Scientific Research Applications

Synthesis and Characterization

• Crystal Structure Analysis : The crystal structure of a related piperazine derivative, 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid, was analyzed, showcasing the conformation of molecules in the asymmetric unit and the chair conformation of the piperazine ring, which is essential for understanding the molecular geometry and potential reactivity of similar compounds (Faizi, Ahmad, & Golenya, 2016).

• Novel Syntheses of Derivatives : Research on the synthesis and characterization of novel carbazole derivatives reveals the potential for antimicrobial and anticancer activities, indicating the versatility of piperazine-linked structures in pharmaceutical applications (Sharma, Kumar, & Pathak, 2014).

Biological Evaluation

• Antimicrobial and Antifungal Activities : A variety of synthesized compounds, including those with piperazine and carbazole structures, have demonstrated significant antimicrobial and antifungal activities, suggesting their potential use in combating infectious diseases (Abbavaram & Reddyvari, 2013).

• Anticancer Potential : Specific piperazine derivatives have been synthesized and screened for their antibacterial activities against significant pathogens, showing promising results that could lead to new treatments for cancer (Desai & Chikhalia, 2005).

Molecular Interaction Studies

• Binding Characteristics with Proteins : Investigations into the binding characteristics of piperazine derivatives with proteins like bovine serum albumin provide insights into the pharmacokinetic mechanisms of potential drugs, highlighting the importance of understanding molecular interactions for drug development (Karthikeyan et al., 2015).